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Compound of Interest

Compound Name: 2-Methoxy-5-methylphenol

Cat. No.: B1664560

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2-methoxy-5-
methylphenol, also known as creosol, in various solvents. This document is intended to be a
valuable resource for researchers, scientists, and professionals in drug development and other
scientific fields who require detailed information on the physicochemical properties of this
compound.

Core Topic: Solubility Profile of 2-Methoxy-5-
methylphenol

2-Methoxy-5-methylphenol (Creosol) is an organic compound with the chemical formula
CsH100:2. Its solubility is a critical parameter in various applications, including pharmaceutical
formulations, chemical synthesis, and analytical method development. This guide summarizes
the available quantitative and qualitative solubility data and provides a detailed experimental
protocol for its determination.

Quantitative Solubility Data

The aqueous solubility of 2-methoxy-5-methylphenol has been reported with some variability.
The available data is summarized in the table below. Currently, specific quantitative solubility
data in common organic solvents is limited in publicly accessible literature.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1664560?utm_src=pdf-interest
https://www.benchchem.com/product/b1664560?utm_src=pdf-body
https://www.benchchem.com/product/b1664560?utm_src=pdf-body
https://www.benchchem.com/product/b1664560?utm_src=pdf-body
https://www.benchchem.com/product/b1664560?utm_src=pdf-body
https://www.benchchem.com/product/b1664560?utm_src=pdf-body
https://www.benchchem.com/product/b1664560?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Solvent Temperature (°C) Solubility
Water 25 2.093 g/L[1]
Water 25 5.5 g/L[2]

Qualitative Solubility Data

Qualitative assessments indicate that 2-methoxy-5-methylphenol exhibits a range of
solubilities in different solvent classes.

Solvent Class Solubility Description

Polar Protic Solvents

Water Slightly soluble[3][4][5][6]
Methanol Slightly soluble[3][5][6]
Ethanol Miscible

Glacial Acetic Acid Miscible

Polar Aprotic Solvents

Chloroform Slightly soluble[3][5][6]

Nonpolar Solvents

Benzene Miscible

Ether Miscible

Experimental Protocols

A widely accepted method for determining the thermodynamic solubility of a compound is the
shake-flask method. The following protocol is a generalized procedure suitable for determining
the solubility of 2-methoxy-5-methylphenol in various solvents.

Shake-Flask Method for Solubility Determination
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Objective: To determine the equilibrium solubility of 2-methoxy-5-methylphenol in a specific
solvent at a controlled temperature.

Materials:

e 2-Methoxy-5-methylphenol (solid)

e Solvent of interest (e.qg., water, ethanol, etc.)

o Thermostatically controlled shaker or water bath
» Vials with screw caps

e Analytical balance

o Syringe filters (e.g., 0.22 pum)

e Volumetric flasks and pipettes

e High-Performance Liquid Chromatography (HPLC) system with a UV detector or other
suitable analytical instrument.

Procedure:
e Preparation of Saturated Solution:

o Add an excess amount of solid 2-methoxy-5-methylphenol to a vial containing a known
volume of the test solvent. The presence of undissolved solid is essential to ensure
saturation.

o Securely cap the vials to prevent solvent evaporation.
o Equilibration:

o Place the vials in a thermostatically controlled shaker or water bath set to the desired
temperature (e.g., 25 °C).
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o Agitate the samples for a sufficient period to allow the system to reach equilibrium. This
can range from 24 to 72 hours, depending on the compound and solvent.

o Sample Collection and Preparation:

o After equilibration, allow the vials to stand undisturbed for a period to allow the excess
solid to sediment.

o Carefully withdraw an aliquot of the supernatant using a pipette.

o Immediately filter the aliquot through a syringe filter to remove any undissolved
microparticles. This step is critical to prevent overestimation of the solubility.

e Quantification:

o Accurately dilute the filtered solution with a suitable solvent to a concentration that falls
within the linear range of the analytical method.

o Analyze the diluted samples using a validated analytical method, such as HPLC-UV, to
determine the concentration of 2-methoxy-5-methylphenol. A wavelength of maximum
absorbance (Amax) for 2-methoxy-5-methylphenol, typically in the range of 270-280 nm
for phenolic compounds, should be used for detection.[7]

o Prepare a calibration curve using standard solutions of 2-methoxy-5-methylphenol of
known concentrations.

o Data Analysis:

o Calculate the concentration of 2-methoxy-5-methylphenol in the original saturated
solution by applying the dilution factor.

o Express the solubility in appropriate units, such as g/L or mg/mL.

Visualizations
Experimental Workflow for Shake-Flask Solubility Assay

The following diagram illustrates the logical steps involved in the shake-flask solubility
determination method.
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Workflow for Shake-Flask Solubility Determination
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Caption: Workflow for Shake-Flask Solubility Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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